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Sulforhodamine G stock solution stability DMSO

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Sulforhodamine G Properties & Handling

The table below summarizes the key characteristics of Sulferhodamine G from supplier data.

Property Specification Sf)ur-cel
Citation
CAS Number 5873-16-5 [1] [2] [3]
Molecular Weight 530.6 g/mol (as sodium salt) / 552.59 g/mol [1]11[2]
Physical Form Orange-red to dark red solid [1] [3]
Solubility Water-soluble; low solubility (~5 g/L) [1]1[3]

Excitation/[Emission  ExX/Em ~529/548 nm; Ex/Em ~531/552 nm; ExX/Em ~532/552  [1] [4] [2]

nm
Primary Polar tracer for cell morphology, neuronal communication, [1] [3]
Applications hydrological tracing

Recommended Protocol & Stability Guidance
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Based on its properties and general guidelines for dye storage, here is a recommended protocol for preparing

and storing a stock solution in DMSO.
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¢ Preparation:

o Use anhydrous DMSO to minimize hydrolysis of the dye. Moisture is a primary factor in dye
degradation [1].
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o Prepare a concentrated stock solution (e.g., 1-10 mM). Vortex and sonicate if necessary to
ensure the powder is fully dissolved.
o Upon first preparation, confirm the concentration by measuring its absorbance and using its

molar extinction coefficient, if available.

e Storage:

o Aliquot the stock solution into small, single-use vials to avoid repeated freeze-thaw cycles and

exposure to moisture [1].
o Store the aliquots desiccated at -20°C or below, protected from light [1] [2]. Under these
conditions, the solution may be stable for at least one month, though testing is recommended.

e Stability Testing:

o Before using an old stock solution for critical experiments, perform a small-scale positive

control to confirm performance [1].
o Inspect the solution visually. Discard it if you notice any precipitation or unexpected color

change.

Critical Considerations for Experimental Success

¢ pH Insensitivity: Sulforhodamine G does not exhibit pH-dependent absorption or fluorescence over
a pH range of 3 to 10, making it a reliable tracer in various biological environments [2].

¢ Membrane Impermeability: As a polar tracer, it is membrane impermeant, which is ideal for studying
cell morphology and cell-cell communication without entering cells [1].

e Aqueous Working Solutions: For experiments, dilute the DMSO stock into your aqueous buffer
immediately before use. Solutions in water are not stable for long-term storage [1].

The stability information is based on general principles for dye handling. The most reliable approach for

your specific conditions is to validate the stability of your stock solution empirically.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. Sulforhodamine G [biotium.com]

2. Sulforhodamine G *CAS 5873-16-5* [aatbio.com]

3. Sulforhodamine G powder -Cl:45220 - FluoTechnik [fluotechnik.org]
4. Spectrum [ Sulforhodamine ] | AAT Bioquest G [aatbio.com]

To cite this document: Smolecule. [Sulforhodamine G stock solution stability DMSO]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b596859#sulforhodamine-g-

stock-solution-stability-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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